Cas no 366491-01-2 (benzyl-dimethyl-(octoxymethyl)ammonium chloride)

• Product Name: benzyl-dimethyl-(octoxymethyl)ammonium chloride
• CAS No: 366491-01-2
• MF: C₁₈H₃₂ClNO
• MW: 313.905784606934
• CID: 1478523
• PubChem ID: 25091978
• Update Time: 2025-04-21

benzyl-dimethyl-(octoxymethyl)ammonium chloride Chemical and Physical Properties

Names and Identifiers

• benzyl-dimethyl-(octoxymethyl)ammonium chloride
• benzeneme<wbr>
• N-Benzyl-N,N-dimethyl(octyloxy)methanaminium chloride
• LogP
• benzyl-dimethyl-(octoxymethyl)azanium,chloride
• 366491-01-2
• CCRIS 8875
• N,N-Dimethyl-N-((octyloxy)methyl)benzenemethanaminium chloride
• Benzenemethanaminium, N,N-dimethyl-N-((octyloxy)methyl)-, chloride
• DTXSID00957904
• N,N-DIMETHYL-N-[(OCTYLOXY)METHYL]BENZENEMETHANAMINIUM CHLORIDE

• Inchi： 1S/C18H32NO.ClH/c1-4-5-6-7-8-12-15-20-17-19(2,3)16-18-13-10-9-11-14-18;/h9-11,13-14H,4-8,12,15-17H2,1-3H3;1H/q+1;/p-1
• InChI Key： NNWVSJUAODJKBJ-UHFFFAOYSA-M
• SMILES： [Cl-].O(CCCCCCCC)C[N+](C)(C)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 280.9669
• Monoisotopic Mass: 313.2172423g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 11
• Complexity: 222
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23